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Compound of Interest

Compound Name: 2-iodo-1-methyl-1H-imidazole

Cat. No.: B187052 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-iodo-1-methyl-1H-imidazole

Authored by a Senior Application Scientist
This document provides a comprehensive safety and handling guide for 2-iodo-1-methyl-1H-
imidazole (CAS No: 37067-95-1), a key heterocyclic building block in modern chemical

synthesis. Designed for researchers, chemists, and drug development professionals, this guide

moves beyond a standard Safety Data Sheet (SDS) to offer a deeper, field-proven perspective

on mitigating the risks associated with this reactive compound. The protocols and insights

herein are grounded in established safety principles to ensure a self-validating system of

laboratory practice.

Compound Identification and Strategic Importance
2-Iodo-1-methyl-1H-imidazole is an aromatic heterocyclic compound valued as a synthetic

intermediate.[1][2] Its structure, featuring an imidazole ring with an iodine atom at the 2-position

and a methyl group at the 1-position, imparts unique reactivity. The carbon-iodine bond is a key

functional handle; the iodine atom acts as an excellent leaving group in nucleophilic

substitution and cross-coupling reactions, making this compound instrumental in the

construction of complex pharmaceutical agents, including potential antibacterial and antiviral

drugs.[1][2]

Caption: Chemical Structure of 2-iodo-1-methyl-1H-imidazole.
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Understanding the physical characteristics of a compound is the first step in a robust risk

assessment. The properties of 2-iodo-1-methyl-1H-imidazole dictate its behavior under

laboratory conditions and inform appropriate storage and handling decisions.

Property Value Source(s)

Molecular Formula C₄H₅IN₂ [2][3]

Molecular Weight 208.00 g/mol [3]

CAS Number 37067-95-1 [3]

Appearance Off-white to light brown solid [4][5]

Melting Point 87 °C [4][5]

Boiling Point 120-122 °C @ 45 mmHg [4][5]

Density (Predicted) 2.07 ± 0.1 g/cm³ [4][5]

Solubility

Low in water; Soluble in

ethanol, chloroform,

dichloromethane, DMSO

[1][4]

Stability

Light sensitive; Unstable with

strong bases or oxidizing

agents

[1][4]

Hazard Identification and GHS Classification
2-Iodo-1-methyl-1H-imidazole is classified under the Globally Harmonized System (GHS) as

a hazardous substance. Its primary risks are acute toxicity upon ingestion and severe irritation

or damage to skin, eyes, and the respiratory system.[3][6]

Signal Word:Danger[6]
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Caption: GHS Pictograms for 2-iodo-1-methyl-1H-imidazole.

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3][6]

H318 / H319: Causes serious eye damage / Causes serious eye irritation.[3][6] (Note:

Multiple sources confirm significant eye hazards, with some classifying it as causing

irreversible damage).

H335: May cause respiratory irritation.[3][6]

Toxicological Profile: A Mechanistic View
The toxicity of 2-iodo-1-methyl-1H-imidazole stems from its chemical properties. As a reactive

heterocyclic compound, it can interact with biological macromolecules, leading to irritation and

cellular damage.

Acute Oral Toxicity (Category 4): If ingested, the compound is considered harmful.[3] The

mechanism likely involves irritation of the gastrointestinal tract and potential systemic

absorption.
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Skin and Eye Irritation (Category 2 & 1/2): Direct contact with the skin causes irritation.[3][6]

The hazard to the eyes is more severe, with a high risk of serious, potentially irreversible

damage.[6] This is characteristic of compounds that can disrupt cell membranes and proteins

in sensitive tissues like the cornea.

Respiratory Irritation (Category 3): Inhalation of the dust can irritate the respiratory tract,

leading to symptoms like coughing and shortness of breath.[3][6] This is a common hazard

for fine chemical powders and underscores the need for handling in a well-ventilated area or

fume hood.

Experimental Protocols: Safe Handling and Storage
A self-validating safety protocol relies on a multi-layered approach, combining engineering

controls, administrative procedures, and personal protective equipment (PPE).

Engineering Controls & Work Environment
Primary Handling: All weighing and transfers of solid 2-iodo-1-methyl-1H-imidazole must be

conducted in a certified chemical fume hood to prevent inhalation of dust.[7]

Ventilation: Ensure the laboratory has adequate general ventilation.

Emergency Equipment: An operational eyewash station and safety shower must be

immediately accessible in the work area.[8]

Required Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles that meet EN166 (EU) or ANSI Z87.1

(US) standards. For operations with a higher risk of splashing, a full-face shield is required in

addition to goggles.[3][8]

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for

integrity before each use and use proper removal technique to avoid skin contact.[3][7]

Lab Coat: A flame-resistant lab coat must be worn and fully buttoned.
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Respiratory Protection: If handling large quantities or if a fume hood is not available, a

NIOSH/MSHA-approved respirator with an appropriate particulate filter is necessary.[8]

Safe Handling Workflow
The following workflow is mandatory for all procedures involving this compound.
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Caption: Mandatory workflow for handling 2-iodo-1-methyl-1H-imidazole.
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Storage Protocol
Conditions: Store in a cool, dry, and well-ventilated area away from incompatible materials.

[3]

Inert Atmosphere: For long-term stability, store under an inert gas like argon or nitrogen at 2–

8 °C.[4][5]

Light Protection: The compound is light-sensitive; store in an opaque or amber container.[4]

[5]

Container: Keep the container tightly closed to prevent moisture contamination and

sublimation.[3]

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3][6]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing. If skin irritation occurs or persists, get

medical advice.[3]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. If the person feels unwell, call a POISON CENTER or doctor.[3]

Ingestion: Rinse mouth thoroughly with water. Do NOT induce vomiting. Call a POISON

CENTER or doctor immediately.[3]

Accidental Release Measures
Evacuate: Clear the area of all non-essential personnel.
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Ventilate: Ensure the area is well-ventilated (if safe to do so).

Contain: Wearing full PPE, sweep up the spilled solid material. Avoid generating dust.[3][7]

Collect: Place the material into a suitable, sealed, and labeled container for disposal.[7]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the laboratory supervisor.

Stability and Reactivity
Reactivity: The C-I bond is susceptible to cleavage. The compound can undergo nucleophilic

substitution reactions.[1]

Conditions to Avoid: Exposure to light, heat, strong bases, and strong oxidizing agents.[1][4]

Hazardous Decomposition Products: Combustion may produce toxic fumes of carbon oxides

(CO, CO₂), nitrogen oxides (NOx), and hydrogen iodide.

Disposal Considerations
All waste containing 2-iodo-1-methyl-1H-imidazole must be treated as hazardous chemical

waste.

Procedure: Dispose of the compound and any contaminated materials (e.g., gloves,

weighing paper) in a designated, sealed, and properly labeled hazardous waste container.

Regulations: Disposal must be carried out in accordance with all local, state, and federal

regulations. Do not release into the environment.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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